Cas no 1510088-64-8 (1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine)
1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-745093
- 1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine
- 1510088-64-8
- 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine
-
- Inchi: 1S/C12H14ClNO/c1-7(2)12(14)11-6-8-9(13)4-3-5-10(8)15-11/h3-7,12H,14H2,1-2H3
- InChI Key: RTEUQVYMQSCMKX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1C=C(C(C(C)C)N)O2
Computed Properties
- Exact Mass: 223.0763918g/mol
- Monoisotopic Mass: 223.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2Ų
1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745093-0.05g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 0.05g |
$587.0 | 2025-03-11 | |
| Enamine | EN300-745093-0.1g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 0.1g |
$615.0 | 2025-03-11 | |
| Enamine | EN300-745093-0.25g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 0.25g |
$642.0 | 2025-03-11 | |
| Enamine | EN300-745093-0.5g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 0.5g |
$671.0 | 2025-03-11 | |
| Enamine | EN300-745093-1.0g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-745093-2.5g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-745093-5.0g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-745093-10.0g |
1-(4-chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine |
1510088-64-8 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 |
1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
Additional information on 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine
Recent Advances in the Study of 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1510088-64-8)
The compound 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1510088-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran core and amine functionality, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial activity. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's interaction with neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine exhibits affinity for serotonin and dopamine receptors, indicating its potential as a modulator of CNS activity. Researchers have employed advanced techniques such as molecular docking and binding assays to characterize these interactions, revealing structural features critical for receptor binding. These findings could pave the way for the development of novel psychotropic agents.
In addition to its CNS activity, recent research has explored the antimicrobial properties of this compound. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with particular potency against drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymatic processes. These results highlight the potential of 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine as a lead compound for new antibiotic development, especially in the face of growing antimicrobial resistance.
Synthetic approaches to 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine have also been refined in recent work. Novel catalytic methods have been developed to improve yield and purity while reducing environmental impact. These advancements in synthetic chemistry not only facilitate further research on this compound but also contribute to the broader field of heterocyclic amine synthesis. The optimized routes demonstrate the importance of sustainable chemistry in pharmaceutical development.
Pharmacokinetic studies have provided crucial data on the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine. Results indicate favorable bioavailability and metabolic stability, with preliminary toxicity assessments showing an acceptable safety profile. These findings support further investigation of this compound in preclinical models and potentially in clinical trials for specific indications.
The growing body of research on 1-(4-Chloro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS: 1510088-64-8) underscores its potential as a versatile scaffold in medicinal chemistry. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into combination therapies and targeted delivery systems. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.
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